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Compound of Interest

Compound Name: 1-propyl-1H-pyrazol-3-amine

Cat. No.: B1353360

An In-depth Technical Guide to 1-propyl-1H-
pyrazol-3-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 1-propyl-1H-pyrazol-3-amine, a heterocyclic amine of interest in medicinal
chemistry and drug discovery. This document details its chemical identity, physicochemical
properties, and a representative synthetic protocol.

Molecular Structure and IUPAC Name

The compound with the chemical name 1-propyl-1H-pyrazol-3-amine belongs to the pyrazole
class of heterocyclic compounds. The International Union of Pure and Applied Chemistry
(IUPAC) name for this molecule is 1-propyl-1H-pyrazol-3-amine. Its chemical structure
consists of a five-membered pyrazole ring with a propyl group attached to one of the nitrogen
atoms (position 1) and an amine group at position 3.

The structure is confirmed by its CAS number: 956393-73-0.[1][2][3]

Below is a two-dimensional representation of the molecular structure of 1-propyl-1H-pyrazol-
3-amine.

Caption: Molecular structure of 1-propyl-1H-pyrazol-3-amine.
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Physicochemical and Computed Properties

A summary of the key physicochemical and computed properties of 1-propyl-1H-pyrazol-3-

amine is presented in the table below. This data is essential for its handling, characterization,

and application in research and development.

Property Value Reference
IUPAC Name 1-propyl-1H-pyrazol-3-amine [4]
CAS Number 956393-73-0 [1]14]
Molecular Formula CeH11N3 [11[31[5]
Molecular Weight 125.17 g/mol [11[3]
Physical Form Liquid [6]
Purity >98% [6]
1S/C6H11N3/c1-2-4-9-5-3-
InChl 6(7)8-9/h3,5H,2,4H2,1H3, [5][6]
(H2,7,8)
LONOODCVABUHFO-
InChIKey [5][6]
UHFFFAOYSA-N
Canonical SMILES CCCN1C=CC(=N1)N [5]
Topological Polar Surface Area  43.8 A2 [5]
Hydrogen Bond Donor Count 1 [5]
Hydrogen Bond Acceptor
ydrog p 5 [5]
Count
Rotatable Bond Count 2 [5]

Storage Conditions

Keep in a dark place, under an
inert atmosphere, at room

temperature.

[2][6]

Experimental Protocols
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While a specific protocol for the synthesis of 1-propyl-1H-pyrazol-3-amine is not extensively
documented in publicly available literature, a representative synthesis can be designed based
on general methods for the N-alkylation of pyrazoles. The following protocol describes a
plausible method for its preparation starting from 1H-pyrazol-3-amine.

Synthesis of 1-propyl-1H-pyrazol-3-amine via N-
Alkylation

This procedure involves the deprotonation of the pyrazole nitrogen of 1H-pyrazol-3-amine
followed by a nucleophilic substitution reaction with a propyl halide.

Materials:

1H-pyrazol-3-amine

e 1-lodopropane (or 1-bromopropane)

e Sodium hydride (NaH), 60% dispersion in mineral olil

e Anhydrous N,N-Dimethylformamide (DMF)

o Ethyl acetate

e Saturated agueous sodium bicarbonate solution

e Brine (saturated agueous sodium chloride solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
« Silica gel for column chromatography

Procedure:

o Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., argon or
nitrogen), add 1H-pyrazol-3-amine (1.0 equivalent).

e Solvent Addition: Add anhydrous DMF to dissolve the starting material.
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» Deprotonation: Cool the solution to O °C in an ice bath. Carefully add sodium hydride (1.1
equivalents) portion-wise to the stirred solution. Allow the mixture to stir at 0 °C for 30
minutes, then warm to room temperature and stir for an additional 30 minutes.

» Alkylation: Cool the reaction mixture back to 0 °C and add 1-iodopropane (1.2 equivalents)
dropwise. Allow the reaction to warm to room temperature and stir for 12-24 hours. The
progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

o Work-up: Upon completion, cautiously quench the reaction by the slow addition of water.
Dilute the mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate
solution, followed by brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the
crude product.

« Purification: Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-
propyl-1H-pyrazol-3-amine.

Logical Workflow for the Synthesis:
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Caption: General workflow for the synthesis of 1-propyl-1H-pyrazol-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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